Cas no 1805555-63-8 (Methyl 4-(difluoromethyl)-3-methoxy-6-nitropyridine-2-carboxylate)

• Product Name: Methyl 4-(difluoromethyl)-3-methoxy-6-nitropyridine-2-carboxylate
• CAS No: 1805555-63-8
• MF: C₉H₈F₂N₂O₅
• MW: 262.167029380798
• CID: 4803995
• Update Time: 2025-10-29

Methyl 4-(difluoromethyl)-3-methoxy-6-nitropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-3-methoxy-6-nitropyridine-2-carboxylate

• Inchi： 1S/C9H8F2N2O5/c1-17-7-4(8(10)11)3-5(13(15)16)12-6(7)9(14)18-2/h3,8H,1-2H3
• InChI Key： NMVHZSOXASTERI-UHFFFAOYSA-N
• SMILES： FC(C1C=C([N+](=O)[O-])N=C(C(=O)OC)C=1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 1.8
• Topological Polar Surface Area: 94.2

Additional information on Methyl 4-(difluoromethyl)-3-methoxy-6-nitropyridine-2-carboxylate

Methyl 4-(difluoromethyl)-3-methoxy-6-nitropyridine-2-carboxylate: A Comprehensive Overview

Methyl 4-(difluoromethyl)-3-methoxy-6-nitropyridine-2-carboxylate (CAS No. 1805555-63-8) is a highly specialized organic compound with significant applications in various fields, including agrochemicals and pharmaceuticals. This compound is characterized by its unique structure, which incorporates a pyridine ring substituted with a methyl ester group, a difluoromethyl group, a methoxy group, and a nitro group. These substituents confer the molecule with distinct chemical properties, making it a valuable compound in research and development.

The synthesis of Methyl 4-(difluoromethyl)-3-methoxy-6-nitropyridine-2-carboxylate involves a series of intricate chemical reactions, including nucleophilic substitutions, oxidations, and esterifications. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity and yield. Researchers have explored various methodologies to optimize the synthesis process, ensuring scalability for industrial applications.

One of the most notable applications of this compound is in the field of agrochemicals. The presence of the nitro group and methoxy group in its structure contributes to its herbicidal activity. Studies have demonstrated that Methyl 4-(difluoromethyl)-3-methoxy-6-nitropyridine-2-carboxylate exhibits potent activity against a wide range of weeds, making it a promising candidate for developing new herbicides. Moreover, its selectivity towards certain plant species has been extensively studied, highlighting its potential for use in integrated pest management systems.

In the pharmaceutical industry, this compound has shown potential as an intermediate in the synthesis of bioactive molecules. The pyridine ring serves as a versatile scaffold for further functionalization, enabling the development of compounds with diverse pharmacological activities. Recent research has focused on its role as an inhibitor of specific enzymes involved in metabolic pathways, offering new avenues for drug discovery.

The structural properties of Methyl 4-(difluoromethyl)-3-methoxy-6-nitropyridine-2-carboxylate also make it an interesting subject for fundamental studies in chemistry. Its electronic properties and reactivity have been investigated using computational chemistry techniques, providing insights into its behavior in different chemical environments. These studies have contributed to a deeper understanding of the relationship between molecular structure and function.

From an environmental perspective, the degradation pathways of this compound have been studied to assess its impact on ecosystems. Research indicates that it undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. This information is crucial for evaluating its safety and sustainability in agricultural and industrial applications.

In conclusion, Methyl 4-(difluoromethyl)-3-methoxy-6-nitropyridine-2-carboxylate (CAS No. 1805555-63-8) is a multifaceted compound with significant potential across various industries. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in modern chemical research. Continued exploration into its properties and uses will undoubtedly unlock new opportunities for innovation and development.